Cas no 57998-43-3 (4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl-, dioctyl ester)
57998-43-3 structure
Product Name:4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl-, dioctyl ester
CAS No:57998-43-3
MF:C25H44O4
MW:408.614468574524
CID:343521
PubChem ID:66938099
Update Time:2025-04-19
4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl-, dioctyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl-, dioctyl ester
- dioctyl 3-methylcyclohex-4-ene-1,2-dicarboxylate
- 57998-43-3
- SCHEMBL1195617
- DTXSID00736079
-
- Inchi: 1S/C25H44O4/c1-4-6-8-10-12-14-19-28-24(26)22-18-16-17-21(3)23(22)25(27)29-20-15-13-11-9-7-5-2/h16-17,21-23H,4-15,18-20H2,1-3H3
- InChI Key: JLDCTXYIZKBGTN-UHFFFAOYSA-N
- SMILES: O(CCCCCCCC)C(C1C(C)C=CCC1C(=O)OCCCCCCCC)=O
Computed Properties
- Exact Mass: 408.32412
- Monoisotopic Mass: 408.32395988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 18
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl-, dioctyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
57998-43-3 (4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl-, dioctyl ester) Related Products
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